Cas no 152775-45-6 (3,5-Dimethyl-4-methoxybenzonitrile)

• Product Name: 3,5-Dimethyl-4-methoxybenzonitrile
• CAS No: 152775-45-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD03428544
• CID: 99129
• PubChem ID: 24882981
• Update Time: 2025-04-18

3,5-Dimethyl-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3,5-dimethylbenzonitrile
• 3 5-DIMETHYL-4-METHOXYBENZONITRILE
• Benzonitrile,4-methoxy-3,5-dimethyl-
• 638811_ALDRICH
• ACMC-20ancd
• AGN-PC-0036TC
• CTK6J3956
• SureCN932145
• 3 5-DIMETHYL-4-METHOXYBENZONITRILE 97
• 3,5-Dimethyl-4-methoxybenzonitrile
• 4-Methoxy-3,5-dimethyl-benzonitrile
• AS03731
• CM13061
• AK129028
• X4273
• 3,5-Dimethyl-4-methoxybenzonitrile, 97%
• DS-6020
• AKOS013153311
• 152775-45-6
• SCHEMBL932145
• DTXSID10566465
• A3354
• MFCD03428544
• CS-0153722
• J-008948
• FT-0766473
• DB-024382

• MDL： MFCD03428544
• Inchi： 1S/C10H11NO/c1-7-4-9(6-11)5-8(2)10(7)12-3/h4-5H,1-3H3
• InChI Key： LOWLIBHYJIAZTN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: solid
• Density: 1.04
• Melting Point: 49-53 °C (lit.)
• Boiling Point: 290 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.518
• Solubility: Not determined

3,5-Dimethyl-4-methoxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles